![molecular formula C9H12N2 B3144749 2-Methylindolin-7-amine CAS No. 55899-44-0](/img/structure/B3144749.png)
2-Methylindolin-7-amine
Overview
Scientific Research Applications
Neuroprotective Properties
- Ischemic Stroke Treatment : In the context of ischemic stroke, a series of indoline derivatives, including 2-Methylindolin-7-amine , were designed and synthesized. Among these, compounds 7i and 7j demonstrated potential neuroprotective effects . These findings suggest that this compound could play a crucial role in protecting brain tissue during ischemic events.
Plant Hormone Analog
Indole derivatives have diverse biological and clinical applications. One such derivative is indole-3-acetic acid , which acts as a plant hormone produced by the degradation of tryptophan in higher plants. Although not directly related to 2-Methylindolin-7-amine , understanding the broader context of indole derivatives sheds light on their significance in various fields .
Biological Signaling
Indole derivatives participate in cellular signaling pathways:
Design, synthesis and biological evaluation of indoline derivatives as neuroprotective agents A brief review of the biological potential of indole derivatives
Mechanism of Action
Target of Action
Indole derivatives, which include 2-methylindolin-7-amine, are known to interact with multiple receptors . This interaction can lead to a variety of biological activities, making indole derivatives valuable in the development of new therapeutic agents .
Mode of Action
Indole derivatives are known to bind with high affinity to their targets, leading to various changes in cellular processes . The specific interactions and resulting changes would depend on the nature of the target and the specific derivative of indole .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways . The specific pathways and downstream effects would depend on the specific derivative and its targets .
Pharmacokinetics
The physicochemical properties of a compound, including its lipophilicity and water solubility, can influence its bioavailability .
Result of Action
Indole derivatives are known to exhibit a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The specific effects would depend on the specific derivative and its targets .
Action Environment
Factors such as ph, temperature, and the presence of other compounds can influence the action of a compound .
properties
IUPAC Name |
2-methyl-2,3-dihydro-1H-indol-7-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2/c1-6-5-7-3-2-4-8(10)9(7)11-6/h2-4,6,11H,5,10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRUMBVIRYZTYPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(N1)C(=CC=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methylindolin-7-amine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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